Cas no 98187-18-9 (4-Methoxy-3-(trifluoromethyl)benzoyl chloride)

• Product Name: 4-Methoxy-3-(trifluoromethyl)benzoyl chloride
• CAS No: 98187-18-9
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• MDL: MFCD01631576
• CID: 91155
• PubChem ID: 2775298
• Update Time: 2025-06-14

4-Methoxy-3-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(trifluoromethyl)benzoyl chloride
• MFCD01631576
• AC-26057
• 98187-18-9
• 4-methoxy-5-trifluoromethylbenzoyl chloride
• A20396
• 4-methoxy-3-(trifluromethyl)benzoyl chloride
• 4-Methoxy-3-trifluoromethylbenzoyl chloride
• AKOS005257583
• 4Methoxy-3-trifluoromethylbenzoyl chloride
• SCHEMBL1190600
• 3-trifluoromethyl-4-methoxy-benzoyl chloride
• 4-(methyloxy)-3-(trifluoromethyl)benzoyl chloride
• 3-Trifluoromethyl-p-anisoyl chloride
• Benzoyl chloride,4-methoxy-3-(trifluoromethyl)-
• FT-0618886
• 4-Methoxy-3-(trifluoromethyl)benzoyl chloride, AldrichCPR
• DTXSID60379507
• PS-10724
• 4-methoxy-3-trifluoromethyl-benzoyl chloride
• 4-methoxy-3-trifluoromethyl benzoyl chloride
• 4-Methoxy-3-(trifluoromethyl)benzoylchloride

• MDL： MFCD01631576
• Inchi： 1S/C9H6ClF3O2/c1-15-7-3-2-5(8(10)14)4-6(7)9(11,12)13/h2-4H,1H3
• InChI Key： PBKYPTQBAQQVPT-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C(F)(F)F)C=1)OC)=O

Computed Properties

• Exact Mass: 238.00100
• Monoisotopic Mass: 238.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 1.376
• Boiling Point: 283.6 °C at 760 mmHg
• Flash Point: 120.8 °C
• Refractive Index: 1.515
• PSA: 26.30000
• LogP: 3.09300
• Sensitiveness: Moisture Sensitive
• Solubility: React with water

4-Methoxy-3-(trifluoromethyl)benzoyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Methoxy-3-(trifluoromethyl)benzoyl chloride

Recent Advances in the Application of 4-Methoxy-3-(trifluoromethyl)benzoyl chloride (CAS: 98187-18-9) in Chemical and Pharmaceutical Research

4-Methoxy-3-(trifluoromethyl)benzoyl chloride (CAS: 98187-18-9) is a key intermediate in the synthesis of various pharmaceutical compounds and specialty chemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research brief aims to summarize the latest findings and applications of this compound, providing insights into its chemical properties, synthetic utility, and potential therapeutic benefits.

The compound's unique structural features, including the methoxy and trifluoromethyl groups, contribute to its reactivity and versatility in organic synthesis. Recent publications have demonstrated its use in the preparation of benzamide derivatives, which are known for their biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of benzamide-based inhibitors targeting protein-protein interactions in cancer cells, with 4-Methoxy-3-(trifluoromethyl)benzoyl chloride serving as a critical building block.

In addition to its role in drug discovery, this compound has also been employed in the development of advanced materials. A recent study in ACS Applied Materials & Interfaces explored its use in the functionalization of polymer surfaces, enhancing their properties for biomedical applications such as drug delivery systems and biosensors. The trifluoromethyl group, in particular, was found to improve the stability and bioavailability of the resulting materials.

From a methodological perspective, researchers have optimized the synthesis and handling of 4-Methoxy-3-(trifluoromethyl)benzoyl chloride to ensure high yields and purity. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to overcome challenges associated with its sensitivity to moisture and heat. These innovations have paved the way for its broader application in industrial and academic settings.

Looking ahead, the potential of 4-Methoxy-3-(trifluoromethyl)benzoyl chloride in the development of next-generation therapeutics and materials is immense. Ongoing research is focused on exploring its utility in targeted drug delivery, enzyme inhibition, and as a precursor for fluorinated compounds. As the chemical and pharmaceutical industries continue to evolve, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing technological innovations.